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Compound of Interest

Compound Name: Monoethyl malonate

Cat. No.: B032080

An In-depth Technical Guide to Monoethyl Malonate: CAS Number and Safety Information
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the CAS number and safety profile
of monoethyl malonate. The data herein is intended to support researchers, scientists, and
drug development professionals in the safe handling and application of this compound.

Chemical Identification

e Chemical Name: Monoethyl malonate[1][2]

e Synonyms: Ethyl hydrogen malonate, 3-Ethoxy-3-oxopropanoic acid[3][4]
e CAS Number: 1071-46-1[1][2][3][4]

e Molecular Formula: CsHsO4[3][4]

e Molecular Weight: 132.11 g/mol [4]

Safety Information

Monoethyl malonate is classified as an irritant. Below is a summary of its hazard
classifications and safety precautions.
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GHS Hazard Classification
Hazard Class Category GHS Hazard Statement
) ) o H315: Causes skin irritation[5]
Skin Corrosion/Irritation 2

[6]

Serious Eye Damage/Eye
Irritation

H319: Causes serious eye
irritation[5][6][7]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation[5][6]

 Signal Word: Warning[5][7]
e GHS Pictogram:

w.alt text

Precautionary Statements

A comprehensive list of precautionary statements is provided in the table below.
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Code Precautionary Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapours/spray.[5]
P264 Wash skin thoroughly after handling.[5][7]
p271 Use only outdoors or in a well-ventilated area.[5]
P280 Wear protective gloves/protective clothing/eye

protection/face protection.[7]
P302+P352 IF ON SKIN: Wash with plenty of water.[5][7]

IF INHALED: Remove person to fresh air and
P304+P340 _

keep comfortable for breathing.[5]

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5][7]

Call a POISON CENTER/doctor if you feel
P312

unwell.

If skin irritation occurs: Get medical
P332+P313 _ ,

advice/attention.[7]

If eye irritation persists: Get medical
P337+P313 i ]

advice/attention.[7]

Take off contaminated clothing and wash it
P362+P364

before reuse.[5]

Store in a well-ventilated place. Keep container
P403+P233 ,

tightly closed.[5]
P405 Store locked up.[5]

Dispose of contents/container to an approved
P501

waste disposal plant.[5]

Toxicological Data
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Specific quantitative toxicity data, such as LD50 values for monoethyl malonate, are not
readily available. However, data for the structurally related compound, diethyl malonate, can
provide an indication of its general toxicological profile.

Quantitative Toxicity Data for Diethyl Malonate (CAS: 105-53-3)

Test Species Route Value Reference

Sax's Dangerous

Properties of
LD50 Rat Oral 15 g/kg|[8]

Industrial
Materials
LD50 Rat Oral 15,794 mg/lkg bw  ECHA
> 16000
LD50 Rabbit Dermal
mg/kg[9]

Experimental Protocols for Safety Assessment

The following sections detail the methodologies for key experiments cited in the safety
assessment of substances like monoethyl malonate, based on OECD guidelines.

Skin Irritation Testing (OECD Guideline 439)

This in vitro method utilizes a reconstructed human epidermis (RhE) model to assess skin
irritation potential.

Methodology:

o Tissue Preparation: Reconstituted human epidermis tissue cultures are equilibrated under
controlled conditions.

» Test Substance Application: A precise amount of the test substance is applied topically to the
surface of the RhE tissue.

 Incubation: The treated tissues are incubated for a defined period (e.g., 60 minutes) at 37°C.
[10]
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e Rinsing and Post-Incubation: The test substance is removed by rinsing, and the tissues are
transferred to fresh medium and incubated for a further period (e.g., 42 hours).[11]

 Viability Assessment (MTT Assay): Cell viability is determined by measuring the conversion
of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a colored formazan
product by the mitochondria of viable cells. The amount of formazan is quantified
spectrophotometrically.

o Data Analysis: The viability of the treated tissues is expressed as a percentage of the
negative control. A substance is classified as an irritant (Category 2) if the mean tissue
viability is reduced to < 50%.[5]

Eye Irritation Testing (OECD Guideline 405)

This in vivo test evaluates the potential of a substance to cause eye irritation or damage.
Methodology:
e Animal Selection: Healthy, young adult albino rabbits are used.

o Test Substance Instillation: A single dose of the test substance is instilled into the
conjunctival sac of one eye of each animal. The other eye serves as a control.[3]

o Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after
instillation.[12] Observations may be extended up to 21 days to assess the reversibility of
any effects.[3]

e Scoring of Ocular Lesions: Ocular lesions (corneal opacity, iritis, conjunctival redness, and
chemosis) are scored using a standardized system.

o Classification: The classification of the irritant potential is based on the severity and
reversibility of the observed ocular lesions.

Visualizations
Experimental Workflow for In Vitro Skin Irritation Testing
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Caption: Workflow for OECD TG 439 In Vitro Skin Irritation Test.

Logical Relationship for Handling Monoethyl Malonate
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Caption: Safe Handling and Emergency Response for Monoethyl Malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b032080?utm_src=pdf-body
https://www.benchchem.com/product/b032080?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/1071-46-1/
https://www.tcichemicals.com/OP/en/p/M2700
https://www.tcichemicals.com/OP/en/p/M2700
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-test-as-per-oecd-guidelines/146264681
https://senzagen.com/skin-irritation-oecd-tg-439/
https://pubchem.ncbi.nlm.nih.gov/compound/Monoethyl-malonate
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-Malonate
https://www.chemicalbook.com/msds/diethyl-malonate.pdf
https://cnb.drirenaeris.com/wp-content/uploads/2020/06/ec1feab137a74a5b7fddbec5a3100bed.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_19.pdf
https://www.ecetoc.org/wp-content/uploads/2021/10/MON-011.pdf
https://www.benchchem.com/product/b032080#monoethyl-malonate-cas-number-and-safety-information
https://www.benchchem.com/product/b032080#monoethyl-malonate-cas-number-and-safety-information
https://www.benchchem.com/product/b032080#monoethyl-malonate-cas-number-and-safety-information
https://www.benchchem.com/product/b032080#monoethyl-malonate-cas-number-and-safety-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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